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Compound of Interest

Compound Name: 4-Methyl-2-pentanol

Cat. No.: B046003 Get Quote

An In-depth Technical Guide to 4-Methyl-2-
pentanol
This technical guide provides essential information on 4-Methyl-2-pentanol, tailored for

researchers, scientists, and professionals in drug development. It covers the fundamental

physicochemical properties, a common synthesis pathway, and relevant experimental

protocols.

Physicochemical Properties
4-Methyl-2-pentanol, also known as Methyl Isobutyl Carbinol (MIBC), is a branched-chain

saturated alcohol.[1] It is a colorless liquid with a mild odor.[2] This organic compound is utilized

as a solvent for various substances including dyes, resins, and nitrocellulose.[3][4]

Furthermore, it serves as an intermediate in organic synthesis and in the manufacturing of

lubricant oil additives and brake fluids.[2][3]

The key identification and molecular data for 4-Methyl-2-pentanol are summarized in the table

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b046003?utm_src=pdf-interest
https://www.benchchem.com/product/b046003?utm_src=pdf-body
https://www.benchchem.com/product/b046003?utm_src=pdf-body
https://www.benchchem.com/product/b091877
https://www.bloomtechz.com/info/what-is-the-synthetic-route-of-4-methyl-2-pent-80268004.html
https://www.nbinno.com/article/other-organic-chemicals/choosing-the-right-solvent-4-methyl-2-pentanol-for-industrial-applications-qd
https://www.chembk.com/en/chem/4-Methyl-2-pentanol
https://www.bloomtechz.com/info/what-is-the-synthetic-route-of-4-methyl-2-pent-80268004.html
https://www.nbinno.com/article/other-organic-chemicals/choosing-the-right-solvent-4-methyl-2-pentanol-for-industrial-applications-qd
https://www.benchchem.com/product/b046003?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value References

CAS Number 108-11-2 [1][3][5][6][7][8][9]

Molecular Formula C6H14O [2][6][7][8]

Molecular Weight 102.17 g/mol [1][5][6][7]

Synonyms
Methyl isobutyl carbinol,

Isobutyl methyl carbinol, MIBC
[1][2][6][7]

Synthesis of 4-Methyl-2-pentanol
A prevalent industrial method for the synthesis of 4-Methyl-2-pentanol is through the catalytic

hydrogenation of 4-methyl-2-pentanone (also known as methyl isobutyl ketone).[4] This

reduction reaction is typically carried out in the presence of a nickel catalyst.[4]

4-Methyl-2-pentanone
(Methyl Isobutyl Ketone)

4-Methyl-2-pentanol

Hydrogen (H₂)
Nickel Catalyst

Click to download full resolution via product page

Caption: Catalytic hydrogenation of 4-Methyl-2-pentanone to 4-Methyl-2-pentanol.
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Experimental Protocols
A detailed method for the purification of 4-Methyl-2-pentanol involves its conversion to a

phthalate ester, followed by hydrolysis. The general steps are as follows:

Esterification: The crude 4-Methyl-2-pentanol is reacted with phthalic anhydride in the

presence of dry pyridine. This reaction converts the alcohol into its corresponding phthalate

ester.

Purification of the Ester: The formed phthalate ester is purified to remove non-alcoholic

impurities.

Hydrolysis: The purified ester is then subjected to steam distillation in the presence of

sodium hydroxide. This hydrolyzes the ester, regenerating the 4-Methyl-2-pentanol.

Extraction and Distillation: The distillate, containing the purified alcohol, is extracted using a

suitable solvent like ether. The extract is then dried, and the final product is obtained through

fractional distillation.

IR spectroscopy is a valuable technique for the functional group analysis of 4-Methyl-2-
pentanol.

Sample Preparation: A thin liquid film of the 4-Methyl-2-pentanol sample is prepared

between two salt plates (e.g., NaCl or KBr).

Data Acquisition: The prepared sample is placed in an IR spectrometer, and the spectrum is

recorded over the mid-infrared range (typically 4000-400 cm⁻¹).

Spectral Interpretation: The resulting IR spectrum is analyzed for characteristic absorption

bands. For 4-Methyl-2-pentanol, a prominent, broad absorption band is expected in the

region of 3200-3600 cm⁻¹, which is characteristic of the O-H stretching vibration of the

alcohol functional group.[10] Additionally, C-H stretching vibrations from the alkyl groups will

be observed around 2850-3000 cm⁻¹, and the C-O stretching vibration will appear in the

1000-1300 cm⁻¹ region.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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